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Compound of Interest

Compound Name: 4-Pentenamide, N,N-diethyl-

Cat. No.: B15393982

An In-depth Technical Guide to N,N-diethyl-4-pentenamide

This guide provides comprehensive technical information on N,N-diethyl-4-pentenamide,
including its chemical identity, properties, and a representative synthetic protocol. The content
is intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Chemical Identity and Structure

N,N-diethyl-4-pentenamide is an aliphatic amide compound.

IUPAC Name: N,N-diethylpent-4-enamide[1]

Molecular Formula: CoH17NO[1]

Canonical SMILES: CCN(CC)C(=0)CCC=C[1]

CAS Number: 67449-88-1[1]

Below is the 2D chemical structure of N,N-diethyl-4-pentenamide.
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Figure 1. 2D Structure of N,N-diethyl-4-pentenamide.

Physicochemical and Spectroscopic Data

The following table summarizes key computed properties for N,N-diethyl-4-pentenamide.[1]

Property Value

Molecular Weight 155.24 g/mol

Exact Mass 155.131014166 Da
Monoisotopic Mass 155.131014166 Da
Topological Polar Surface Area 20.3 A2

Complexity 128

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 5

Spectral information for this compound, including 13C NMR, GC-MS, and IR spectra, is
available in spectral databases.[1]
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Experimental Protocols: Synthesis

The synthesis of N,N-diethyl-4-pentenamide can be achieved via the amidation of 4-pentenoic
acid with diethylamine. While a specific protocol for this exact molecule is not detailed in the
provided search results, a general and common method involves activating the carboxylic acid,
followed by reaction with the amine. One-pot procedures using activating agents are efficient
for this type of transformation.[2]

Objective: To synthesize N,N-diethyl-4-pentenamide from 4-pentenoic acid and diethylamine.

Materials:

4-pentenoic acid

e 1,1'-Carbonyldiimidazole (CDI)

e Diethylamine

e Dichloromethane (DCM, anhydrous)

e Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Brine (saturated aqueous NaCl solution)
e Anhydrous magnesium sulfate (MgSQOa)
» Round-bottom flask

e Magnetic stirrer

e Separatory funnel

 Rotary evaporator

Procedure:

 Activation of Carboxylic Acid: To a solution of 4-pentenoic acid (1.0 eq) in anhydrous
dichloromethane under an inert atmosphere, add 1,1'-Carbonyldiimidazole (1.05 eq) portion-
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wise at room temperature. Stir the mixture for 1-2 hours until gas evolution (CO2) ceases,
indicating the formation of the acylimidazole intermediate.

e Amine Addition: Add diethylamine (1.2 eq) to the reaction mixture dropwise.
o Reaction: Allow the reaction to stir at room temperature overnight.

o Work-up: Transfer the reaction mixture to a separatory funnel. Wash the organic layer
sequentially with saturated aqueous NaHCOs solution and brine.

» Drying and Concentration: Dry the organic layer over anhydrous MgSOa, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

« Purification: The resulting crude product can be purified by silica gel column chromatography
to yield pure N,N-diethyl-4-pentenamide.

Visualization of Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of N,N-diethyl-4-pentenamide
as described in the experimental protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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